Cas no 2138213-40-6 (1-2-chloro-6-(chloromethyl)phenyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-chloro-6-(chloromethyl)phenyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2138213-40-6
• MF: C₁₁H₁₀Cl₂N₂O₂S
• MW: 305.180299282074
• CID: 5927918
• PubChem ID: 165472663
• Update Time: 2025-05-19

1-2-chloro-6-(chloromethyl)phenyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-6-(chloromethyl)phenyl-4-methanesulfonyl-1H-pyrazole
• 1-[2-chloro-6-(chloromethyl)phenyl]-4-methanesulfonyl-1H-pyrazole
• 2138213-40-6
• EN300-1115360

• Inchi： 1S/C11H10Cl2N2O2S/c1-18(16,17)9-6-14-15(7-9)11-8(5-12)3-2-4-10(11)13/h2-4,6-7H,5H2,1H3
• InChI Key： JBHCIYFIGIYBRL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCl)=C1N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 303.9840041g/mol
• Monoisotopic Mass: 303.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-2-chloro-6-(chloromethyl)phenyl-4-methanesulfonyl-1H-pyrazole

Chemical Compound CAS No. 2138213-40-6: 1-(2-Chloro-6-(chloromethyl)phenyl)-4-methanesulfonyl-1H-pyrazole

The compound with CAS No. 2138213-40-6, named 1-(2-Chloro-6-(chloromethyl)phenyl)-4-methanesulfonyl-1H-pyrazole, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of chlorine substituents and a methanesulfonyl group imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

The molecular structure of 1-(2-Chloro-6-(chloromethyl)phenyl)-4-methanesulfonyl-1H-pyrazole consists of a pyrazole ring fused with a benzene ring, where the benzene ring is substituted with chlorine atoms at positions 2 and 6. Additionally, the benzene ring at position 6 bears a chloromethyl group (-CH₂Cl), while the pyrazole ring is substituted with a methanesulfonyl group (-SO₂CH₃) at position 4. This substitution pattern not only enhances the stability of the molecule but also introduces versatile reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and agrochemicals. The methanesulfonyl group attached to the pyrazole ring acts as an electron-withdrawing group, which can modulate the electronic properties of the molecule, thereby influencing its reactivity and bioavailability. This feature makes the compound a promising candidate for designing new pharmaceutical agents, particularly in the areas of anticancer and antifungal therapies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and sulfonation. The synthesis typically begins with the preparation of intermediates such as chloromethylbenzene derivatives, which are then subjected to coupling reactions with appropriate pyrazole precursors. The final step involves sulfonation to introduce the methanesulfonyl group, ensuring optimal functionality for downstream applications.

One of the most notable applications of this compound lies in its potential as a building block for advanced materials. The presence of multiple functional groups allows for further modification, enabling the creation of materials with tailored properties such as high thermal stability, enhanced mechanical strength, and improved electrical conductivity. These attributes make it a valuable component in the development of advanced polymers and composites.

Moreover, recent research has explored the use of this compound in catalytic systems. The pyrazole moiety is known to coordinate with metal ions, forming stable metal complexes that exhibit catalytic activity in various organic transformations. For instance, studies have demonstrated its effectiveness in asymmetric catalysis and cross-coupling reactions, which are critical in synthesizing complex organic molecules.

In conclusion, 1-(2-Chloro-6-(chloromethyl)phenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 2138213-40-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry, offering opportunities for innovation in drug development, materials science, and catalysis. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.